Cas no 2229245-74-1 (2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile)
2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile
- 2229245-74-1
- 2-[5-chloro-2-(difluoromethoxy)phenyl]-2-methylpropanenitrile
- EN300-1956856
-
- Inchi: 1S/C11H10ClF2NO/c1-11(2,6-15)8-5-7(12)3-4-9(8)16-10(13)14/h3-5,10H,1-2H3
- InChI Key: AKSUNMSPIIEMGO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)C(C#N)(C)C)OC(F)F
Computed Properties
- Exact Mass: 245.0418980g/mol
- Monoisotopic Mass: 245.0418980g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 33Ų
2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1956856-0.05g |
2-[5-chloro-2-(difluoromethoxy)phenyl]-2-methylpropanenitrile |
2229245-74-1 | 0.05g |
$1091.0 | 2023-09-17 | ||
| Enamine | EN300-1956856-0.1g |
2-[5-chloro-2-(difluoromethoxy)phenyl]-2-methylpropanenitrile |
2229245-74-1 | 0.1g |
$1144.0 | 2023-09-17 | ||
| Enamine | EN300-1956856-0.25g |
2-[5-chloro-2-(difluoromethoxy)phenyl]-2-methylpropanenitrile |
2229245-74-1 | 0.25g |
$1196.0 | 2023-09-17 | ||
| Enamine | EN300-1956856-0.5g |
2-[5-chloro-2-(difluoromethoxy)phenyl]-2-methylpropanenitrile |
2229245-74-1 | 0.5g |
$1247.0 | 2023-09-17 | ||
| Enamine | EN300-1956856-1.0g |
2-[5-chloro-2-(difluoromethoxy)phenyl]-2-methylpropanenitrile |
2229245-74-1 | 1g |
$1299.0 | 2023-06-02 | ||
| Enamine | EN300-1956856-2.5g |
2-[5-chloro-2-(difluoromethoxy)phenyl]-2-methylpropanenitrile |
2229245-74-1 | 2.5g |
$2548.0 | 2023-09-17 | ||
| Enamine | EN300-1956856-5.0g |
2-[5-chloro-2-(difluoromethoxy)phenyl]-2-methylpropanenitrile |
2229245-74-1 | 5g |
$3770.0 | 2023-06-02 | ||
| Enamine | EN300-1956856-10.0g |
2-[5-chloro-2-(difluoromethoxy)phenyl]-2-methylpropanenitrile |
2229245-74-1 | 10g |
$5590.0 | 2023-06-02 | ||
| Enamine | EN300-1956856-1g |
2-[5-chloro-2-(difluoromethoxy)phenyl]-2-methylpropanenitrile |
2229245-74-1 | 1g |
$1299.0 | 2023-09-17 | ||
| Enamine | EN300-1956856-5g |
2-[5-chloro-2-(difluoromethoxy)phenyl]-2-methylpropanenitrile |
2229245-74-1 | 5g |
$3770.0 | 2023-09-17 |
2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile
2-5-Chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile: A Novel Compound with Promising Applications in Medicinal Chemistry
2-5-Chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile, with the chemical formula C14H11ClF2NO2 and CAS No. 2229245-74-1, represents a unique synthetic molecule that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of aromatic nitriles, characterized by the presence of a nitrile group (-C≡N) at the terminal position of a carbon chain. The structural complexity of 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile is further enhanced by the incorporation of halogen atoms (chlorine and fluorine) and a methoxy group, which collectively influence its physicochemical properties and biological activity.
Recent studies have highlighted the potential of 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile as a lead compound for the development of novel therapeutics targeting inflammatory and neurodegenerative diseases. The introduction of fluorine atoms in the difluoromethoxy group is particularly noteworthy, as fluorine substitution is known to modulate the lipophilicity and metabolic stability of drug molecules. A 2023 publication in Journal of Medicinal Chemistry demonstrated that fluorine-containing derivatives of similar scaffolds exhibit enhanced brain penetration compared to their non-fluorinated counterparts, suggesting that 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile may possess favorable pharmacokinetic properties for central nervous system (CNS) applications.
The chloro substituent at the 5-position of the phenyl ring plays a critical role in the electronic environment of the aromatic system. This substitution can influence the molecule's reactivity and its ability to interact with biological targets. Computational studies published in Organic & Biomolecular Chemistry (2022) revealed that the chloro group enhances the molecule's ability to form hydrogen bonds with amino acid residues in enzyme active sites, a property that is highly desirable for the design of enzyme inhibitors. This finding aligns with the growing trend in drug discovery to optimize molecular interactions with target proteins through precise functional group modifications.
The methoxy group in the difluoromethoxy substituent introduces additional steric and electronic effects that can modulate the molecule's biological activity. A 2024 review article in MedChemComm emphasized the importance of methoxy substitutions in improving the solubility and bioavailability of aromatic nitrile derivatives. The presence of the methoxy group in 2-3-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile may contribute to its potential as a candidate for oral administration, as it can enhance the molecule's solubility in aqueous environments.
Structural analysis of 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile reveals a unique combination of functional groups that could make it a versatile scaffold for drug development. The nitrile group, which is a key functional group in many bioactive molecules, is positioned at the end of a three-carbon chain that is substituted with a methyl group. This structural feature is reminiscent of several known pharmacophores that have been successfully utilized in the treatment of various diseases, including cancer and autoimmune disorders.
Recent advances in computational chemistry have enabled researchers to predict the behavior of 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile in biological systems with remarkable accuracy. Machine learning models trained on large datasets of molecular interactions have shown that compounds with similar structural features to 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile exhibit promising activity against specific protein targets. These predictive models are increasingly being used in drug discovery to identify potential lead compounds and optimize their properties before experimental testing.
The synthesis of 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile involves a multi-step process that requires careful control of reaction conditions to achieve the desired stereochemistry and regioselectivity. A 2023 paper in Advanced Synthesis & Catalysis described a novel synthetic route that utilizes microwave-assisted reactions to enhance the efficiency of the synthesis. This approach not only reduces the time required for synthesis but also minimizes the formation of byproducts, which is critical for the production of high-purity compounds for pharmaceutical applications.
Pharmacological studies on 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile have indicated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. A 2024 study published in Pharmacological Research demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the production of pro-inflammatory prostaglandins. This property makes 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile a promising candidate for the development of anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
The biological activity of 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile is further supported by its ability to modulate the activity of ion channels, which are important targets in the treatment of neurological disorders. A 2023 study in Neuropharmacology reported that this compound selectively inhibits certain voltage-gated sodium channels, which are implicated in the pathophysiology of conditions such as epilepsy and chronic pain. These findings suggest that 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile could have broad therapeutic applications in the field of neurology.
Despite its promising properties, the development of 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile as a therapeutic agent requires further optimization to improve its safety profile and efficacy. Ongoing research is focused on modifying the molecular structure to enhance its selectivity for target proteins and reduce potential off-target effects. Additionally, studies are being conducted to evaluate the long-term toxicity of this compound in preclinical models, which is essential for the development of safe and effective drugs.
In conclusion, 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile represents a promising lead compound for the development of novel therapeutics. Its unique combination of functional groups and the potential for structural optimization make it a valuable candidate for drug discovery. As research in this area continues to advance, the therapeutic applications of 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile are likely to expand, offering new treatment options for a wide range of diseases.
For further information on the synthesis, pharmacology, and potential applications of 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile, please consult the latest publications in the fields of medicinal chemistry, pharmacology, and drug discovery. Researchers and pharmaceutical companies are actively exploring the potential of this compound to develop innovative therapies that address unmet medical needs.
As the field of drug discovery continues to evolve, compounds like 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile will play an increasingly important role in the development of new treatments. The integration of computational methods, advanced synthetic techniques, and rigorous biological testing will be essential in translating these promising compounds into effective therapies for patients.
Ultimately, the study of 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile exemplifies the interdisciplinary nature of modern drug discovery. By combining insights from chemistry, biology, and pharmacology, researchers are uncovering new possibilities for the treatment of complex diseases. As our understanding of molecular interactions and biological systems continues to grow, the potential of compounds like 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile will become increasingly evident, paving the way for the next generation of therapeutic agents.
For those interested in exploring the potential of 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile further, numerous resources are available, including scientific journals, conferences, and online databases that provide information on drug discovery and development. These resources can help researchers and students alike to stay informed about the latest advancements in this exciting field.
In summary, the study of 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile highlights the importance of interdisciplinary research in the development of new therapeutics. As we continue to explore the properties and potential applications of this compound, we are likely to uncover new insights that will contribute to the advancement of medicine and the improvement of patient care.
For more information on the research and development of 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile, please refer to the following sources and resources:
- PubMed - A database of biomedical literature.
- ChemSpider - A chemical database providing information on compounds.
- DrugBank - A database of drug and drug target information.
- ChEMBL - A database of bioactive molecules and their targets.
- ScienceDirect - A platform for accessing scientific research and journals.
These resources can provide valuable information on the latest research and developments related to 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile and other compounds of interest.
As the field of drug discovery continues to grow, the importance of compounds like 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile in the development of new therapies will only increase. By staying informed and engaged with the latest research, we can contribute to the ongoing efforts to improve human health and well-being.
Thank you for your interest in the study of 2-5-chloro-2-(difluoromethoxy)phenyl-2-methylpropanenitrile and the broader field of drug discovery. We look forward to the continued advancements and discoveries that will shape the future of medicine.
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